Cas no 2653-63-6 (Diazene,2-(1-naphthalenyl)-1-(2-naphthalenyl)-)
2653-63-6 structure
Product Name:Diazene,2-(1-naphthalenyl)-1-(2-naphthalenyl)-
CAS No:2653-63-6
MF:C20H14N2
MW:282.338564395905
CID:255188
PubChem ID:232972
Update Time:2025-04-19
Diazene,2-(1-naphthalenyl)-1-(2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Diazene,2-(1-naphthalenyl)-1-(2-naphthalenyl)-
- [1,2']azonaphthalene
- [1,2']Azonaphthalin
- 1,2'-Azobisnaphthalene
- 1-naphthalenyl-2-naphthalenyl-diazene
- 2'-Naphthalin-1-azonaphthalin
- Naphthalin-< 2-azo-1> -naphthalin
- 1,2'-Azonaphthalin
- Diazene, 1-naphthalenyl-2-naphthalenyl-
- 1,2'-Azonaphthalene
- SCHEMBL2291747
- naphthalen-1-yl(naphthalen-2-yl)diazene
- 2653-63-6
- NSC31017
- NSC-31017
-
- Inchi: 1S/C20H14N2/c1-2-8-17-14-18(13-12-15(17)6-1)21-22-20-11-5-9-16-7-3-4-10-19(16)20/h1-14H/b22-21+
- InChI Key: INTYTLPOFHZKQE-QURGRASLSA-N
- SMILES: N(/C1=CC=CC2=CC=CC=C21)=N\C1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 282.11582
- Monoisotopic Mass: 282.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 24.72
- LogP: 6.40840
Diazene,2-(1-naphthalenyl)-1-(2-naphthalenyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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